Cas no 1780836-16-9 (1-[2-(Methylamino)ethyl]-2-oxopyrrolidine-3-carboxylic acid)

• Product Name: 1-[2-(Methylamino)ethyl]-2-oxopyrrolidine-3-carboxylic acid
• CAS No: 1780836-16-9
• MF: C₈H₁₄N₂O₃
• MW: 186.208362102509
• CID: 6185743
• PubChem ID: 84660584
• Update Time: 2025-06-13

1-[2-(Methylamino)ethyl]-2-oxopyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-800040
• 1-[2-(methylamino)ethyl]-2-oxopyrrolidine-3-carboxylic acid
• 1780836-16-9
• 1-[2-(Methylamino)ethyl]-2-oxopyrrolidine-3-carboxylic acid

• Inchi： 1S/C8H14N2O3/c1-9-3-5-10-4-2-6(7(10)11)8(12)13/h6,9H,2-5H2,1H3,(H,12,13)
• InChI Key： IQQYOEFSSQREPP-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)O)CCN1CCNC

Computed Properties

• Exact Mass: 186.10044231g/mol
• Monoisotopic Mass: 186.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 69.6Ų

Additional information on 1-[2-(Methylamino)ethyl]-2-oxopyrrolidine-3-carboxylic acid

1-[2-(Methylamino)ethyl]-2-oxopyrrolidine-3-carboxylic acid (CAS No. 1780836-16-9): A Comprehensive Overview

1-[2-(Methylamino)ethyl]-2-oxopyrrolidine-3-carboxylic acid (CAS No. 1780836-16-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Methylaminopyrrolidinecarboxylic acid, is characterized by its unique structural features and potential biological activities. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

Chemical Structure and Properties

1-[2-(Methylamino)ethyl]-2-oxopyrrolidine-3-carboxylic acid is a derivative of pyrrolidine, a five-membered heterocyclic amine. The compound features a pyrrolidine ring with a methylaminoethyl substituent and a carboxylic acid group. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The molecular formula of 1-[2-(Methylamino)ethyl]-2-oxopyrrolidine-3-carboxylic acid is C₉H₁₆N₂O₃, and its molecular weight is approximately 196.23 g/mol.

The compound exhibits good solubility in polar solvents such as water and ethanol, which facilitates its use in various biochemical assays and pharmaceutical formulations. Its pKa values are crucial for understanding its behavior in different pH environments, which is essential for optimizing its use in drug development and delivery systems.

Synthesis Methods

The synthesis of 1-[2-(Methylamino)ethyl]-2-oxopyrrolidine-3-carboxylic acid has been explored through various routes, each with its own advantages and limitations. One common method involves the reaction of 2-oxopyrrolidine-3-carboxylic acid with 2-(methylamino)ethanol in the presence of a coupling reagent such as EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide). This reaction typically proceeds under mild conditions and yields the desired product with high purity.

An alternative approach involves the use of protected amino acids as starting materials. For example, Boc-protected 2-oxopyrrolidine-3-carboxylic acid can be reacted with 2-(methylamino)ethanol, followed by deprotection to yield the final product. This method offers better control over the reaction conditions and can be scaled up for industrial production.

Biological Activities and Applications

1-[2-(Methylamino)ethyl]-2-oxopyrrolidine-3-carboxylic acid has shown promising biological activities that make it a valuable candidate for drug development. Recent studies have focused on its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has been reported to exhibit inhibitory activity against certain kinases, which are key targets in cancer therapy.

In addition to its enzymatic inhibition properties, 1-[2-(Methylamino)ethyl]-2-oxopyrrolidine-3-carboxylic acid has also been investigated for its anti-inflammatory effects. Preclinical studies have demonstrated that it can reduce inflammation by modulating the expression of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that the compound may have therapeutic potential in inflammatory diseases such as arthritis and multiple sclerosis.

Clinical Trials and Future Prospects

The promising preclinical results have led to increased interest in advancing 1-[2-(Methylamino)ethyl]-2-oxopyrrolidine-3-carboxylic acid into clinical trials. Several Phase I trials are currently underway to evaluate its safety and pharmacokinetic properties in humans. Preliminary data from these trials have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported.

The future prospects for 1-[2-(Methylamino)ethyl]-2-oxopyrrolidine-3-carboxylic acid are promising, particularly in the areas of cancer therapy and inflammatory disease management. Ongoing research aims to optimize its formulation and delivery methods to enhance its efficacy and reduce potential side effects. Additionally, efforts are being made to identify novel combination therapies that could further improve treatment outcomes.

Conclusion

1-[2-(Methylamino)ethyl]-2-oxopyrrolidine-3-carboxylic acid (CAS No. 1780836-16-9) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for drug development. As research continues to advance, it is likely that this compound will play an increasingly important role in the treatment of various diseases.